3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride
Overview
Description
3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride, also known as 3-FMC, is a cyclobutanamine derivative with a fluoromethyl group at the 3-position. It is a synthetic compound that has been used in scientific research for its various properties and applications. 3-FMC is a derivative of the cyclobutanamine family, which is known for its ability to act as a prodrug, meaning it is a compound that is converted into an active drug by metabolic processes. 3-FMC is a relatively new compound, and its properties and applications are still being studied.
Scientific Research Applications
3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride has been used in a variety of scientific research applications, including studies on its pharmacological properties and its effects on the human body. It has been studied as a potential drug for the treatment of depression and anxiety, as well as a possible treatment for obesity. It has also been studied as a potential neuroprotective agent, due to its ability to reduce oxidative stress and inflammation in the brain. Additionally, 3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s.
Mechanism of Action
The exact mechanism of action of 3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride is still not fully understood. However, it is believed that the compound acts as a monoamine reuptake inhibitor, meaning it inhibits the reuptake of monoamine neurotransmitters such as serotonin and norepinephrine. This action is thought to be responsible for its antidepressant and anxiolytic effects. Additionally, 3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride has been shown to modulate the activity of several other neurotransmitter systems, including the GABAergic, glutamatergic, and dopaminergic systems.
Biochemical and Physiological Effects
3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. Additionally, it has been shown to increase the levels of glutamate, which may contribute to its neuroprotective effects. 3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride has also been shown to modulate the activity of the GABAergic system, which may contribute to its sedative and muscle relaxant effects.
Advantages and Limitations for Lab Experiments
3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride has several advantages and limitations for use in laboratory experiments. One of the main advantages of 3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride is its low cost and ease of synthesis, which make it a popular choice for scientific research. Additionally, it is relatively stable and has a low toxicity, making it safe to use in experiments. However, 3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride has several limitations. It has a short half-life, which means it must be administered frequently in order to maintain its effects. Additionally, it has a narrow therapeutic window, meaning it can be easily overdosed and can cause serious side effects.
Future Directions
The potential applications of 3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride are still being explored, and there are many possible future directions for research. One possible direction is to further study its potential as a treatment for depression and anxiety, as well as its potential as a neuroprotective agent. Additionally, further research could be done on its potential use in the treatment of obesity and other metabolic disorders. Additionally, research could be done to further explore its mechanism of action and its effects on other neurotransmitter systems. Finally, research could be done to explore the potential of 3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride as a prodrug, which could lead to the development of novel drugs.
Synthesis Methods
3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride is synthesized using a process called reductive amination. This process involves the reaction of an aldehyde or ketone with an amine in the presence of a reducing agent, such as sodium borohydride. The reaction produces a secondary amine, which is then converted into the desired compound by the addition of hydrochloric acid. This method is relatively simple and cost-effective, making it a popular choice for synthesizing 3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride involves the reaction of cyclobutanone with fluoroacetic acid to form 3-fluoro-3-(hydroxymethyl)cyclobutanone, which is then reacted with hydrogen fluoride and hydrogen chloride to form the desired product.", "Starting Materials": [ "Cyclobutanone", "Fluoroacetic acid", "Hydrogen fluoride", "Hydrogen chloride" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with fluoroacetic acid in the presence of a catalyst to form 3-fluoro-3-(hydroxymethyl)cyclobutanone.", "Step 2: 3-fluoro-3-(hydroxymethyl)cyclobutanone is then reacted with hydrogen fluoride to form 3-fluoro-3-(fluoromethyl)cyclobutanone.", "Step 3: 3-fluoro-3-(fluoromethyl)cyclobutanone is then reacted with hydrogen chloride to form 3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride." ] } | |
CAS RN |
2792186-23-1 |
Product Name |
3-fluoro-3-(fluoromethyl)cyclobutan-1-amine hydrochloride |
Molecular Formula |
C5H10ClF2N |
Molecular Weight |
157.6 |
Purity |
95 |
Origin of Product |
United States |
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